Cas no 1518107-44-2 (3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid
• CAS No: 1518107-44-2
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 5740593
• PubChem ID: 79701349
• Update Time: 2025-10-29

3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS018258565
• MFCD23751599
• CS-0344895
• 3-(3-bromo-5-fluorophenyl)-2-hydroxypropanoic acid
• 3-(3-bromo-5-fluorophenyl)-2-hydroxypropanoicacid
• EN300-1451995
• 1518107-44-2
• SY339012
• Benzenepropanoic acid, 3-bromo-5-fluoro-α-hydroxy-
• 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C9H8BrFO3/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14/h1-2,4,8,12H,3H2,(H,13,14)
• InChI Key： BCIVHYBYMVADEN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC(C(=O)O)O)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.734±0.06 g/cm3(Predicted)
• Boiling Point: 383.8±37.0 °C(Predicted)
• pka: 3.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid

Introduction to 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid (CAS No. 1518107-44-2)

3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1518107-44-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic hydroxyacids, characterized by its unique structural and functional properties. The presence of both bromine and fluorine substituents in its aromatic ring imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid consists of a phenyl ring substituted with a bromine atom at the 3-position and a fluorine atom at the 5-position, coupled with a hydroxyl group on a propanoic acid side chain. This arrangement creates a molecule with potential interactions across multiple domains, including enzyme inhibition, receptor binding, and metabolic pathways. The compound’s dual functionality—hydroxyl and carboxylic acid groups—makes it amenable to further derivatization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring both bromo and fluoro substituents. These elements are well-known for their ability to modulate electronic properties and enhance binding affinity in drug molecules. For instance, studies have demonstrated that fluorine atoms can increase metabolic stability, while bromine atoms can serve as handles for further chemical modifications. The combination of these two halogens in 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid suggests a versatile platform for developing novel therapeutic agents.

One of the most compelling aspects of 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The hydroxyl group on the propanoic acid moiety could facilitate hydrogen bonding interactions with target proteins, while the aromatic ring’s halogenated substituents may enhance lipophilicity and cell membrane permeability. Such characteristics are often sought after in drug candidates designed to penetrate biological barriers effectively.

The synthesis of 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid involves multi-step organic transformations, typically starting from commercially available precursors such as 3-bromo-5-fluorobenzaldehyde or 3-bromo-5-fluorobenzyl halides. The introduction of the hydroxyl group is commonly achieved through oxidation or hydrolysis reactions, while the carboxylic acid functionality is often obtained via carboxylation or ester hydrolysis pathways. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have also been employed to streamline the process and improve yield.

From a medicinal chemistry perspective, 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid serves as an excellent building block for structure-activity relationship (SAR) studies. By systematically modifying its functional groups or substituent patterns, researchers can gain insights into how structural changes influence biological activity. For example, replacing the hydroxyl group with an amide or ester could alter its solubility profile or interaction with biological targets. Such modifications are crucial for optimizing drug candidates for clinical development.

The compound’s potential applications extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structure allows for incorporation into polymers or surfactants designed to enhance material properties such as biodegradability or thermal stability. Additionally, halogenated aromatic compounds like 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid are frequently explored in agrochemical formulations due to their ability to act as intermediates in pesticide or herbicide synthesis.

In academic research, 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid has been utilized in various experimental paradigms to study enzyme mechanisms and metabolic pathways. Its dual functionality makes it an ideal candidate for probing biochemical interactions in vitro and in vivo. For instance, researchers have employed this compound to investigate how halogenated aromatic compounds interact with cytochrome P450 enzymes—a critical family of metabolizing enzymes in humans—and how such interactions might influence drug efficacy or toxicity.

The growing body of literature on 3-(3-Bromo-5-fluorophenyl)-2-hydroxypropanoic acid underscores its significance as a chemical entity with broad utility. As synthetic methodologies continue to evolve, so too will our ability to harness its potential for innovation across multiple scientific disciplines. Whether used as a starting material for drug development or as a probe in biochemical studies, this compound exemplifies the intersection of organic chemistry and medicinal science—a field where structural diversity drives functional innovation.